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Compound of Interest

Compound Name: Methyl 2-Methyloxazole-5-acetate

Cat. No.: B2777956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties and

relevant scientific context for Methyl 2-Methyloxazole-5-acetate. This document synthesizes

available data to support research and development activities involving this heterocyclic

compound.

Core Chemical Properties
While specific experimental data for several physical properties of Methyl 2-Methyloxazole-5-
acetate are not readily available in the public domain, the fundamental molecular attributes

have been established.
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Property Value Source

IUPAC Name
methyl 2-(2-methyloxazol-5-

yl)acetate
[1][2]

CAS Number 1276083-60-3 [1][2]

Molecular Formula C₇H₉NO₃ [1]

Molecular Weight 155.15 g/mol [2]

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Storage Temperature Refrigerator [2]

Synthesis of Oxazole Acetates: A General
Experimental Approach
A specific, detailed experimental protocol for the synthesis of Methyl 2-Methyloxazole-5-
acetate is not prominently described in the available literature. However, a general synthesis

strategy for structurally similar oxazole esters can be extrapolated from established methods

for oxazole ring formation. One common approach involves the condensation of an α-halo-β-

ketoester with an amide.

Representative Protocol for the Synthesis of a Methyl 4-alkyloxazole-5-acetate:

Reaction Setup: A solution of a suitable α-chloroacetoacetate is prepared in a high-boiling

point solvent, such as acetic acid.

Addition of Reagents: An ammonium salt, for instance, ammonium acetate, is added to the

solution.

Heating: The reaction mixture is heated to reflux for several hours to facilitate the cyclization

and formation of the oxazole ring.
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Workup: Upon cooling, the reaction mixture is neutralized with a base, such as sodium

hydroxide solution.

Extraction: The aqueous solution is extracted with an organic solvent like ethyl acetate.

Purification: The combined organic layers are dried over an anhydrous salt (e.g., sodium

sulfate), filtered, and the solvent is removed under reduced pressure. The resulting crude

product can be purified by column chromatography on silica gel.

Note: This is a generalized protocol and the specific substrates, reaction conditions, and

purification methods would need to be optimized for the synthesis of Methyl 2-Methyloxazole-
5-acetate.

Below is a visual representation of a generalized workflow for the synthesis and purification of

an oxazole acetate.
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A generalized workflow for the synthesis of methyl oxazole-5-acetates.

Spectroscopic Data
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At present, publicly accessible ¹H NMR and ¹³C NMR spectroscopic data for Methyl 2-
Methyloxazole-5-acetate could not be located in the reviewed literature.

Potential Biological Activity and Signaling Pathways
While there is no direct research on the biological effects of Methyl 2-Methyloxazole-5-
acetate, the broader class of oxazole-containing compounds has been the subject of

significant investigation in drug discovery. Structurally related molecules have demonstrated a

range of biological activities, suggesting potential avenues of research for the title compound.

Antitubulin Agents: Certain 2-methyl-4,5-disubstituted oxazoles have been synthesized and

evaluated as potent antitubulin agents, showing promise in cancer research.[3] These

compounds can inhibit tubulin polymerization and induce apoptosis.[3]

Antimicrobial Activity: Various oxazole derivatives have been explored for their antibacterial

and antifungal properties.

COX/LOX Inhibition: Some thiazole and oxazole derivatives have been synthesized and

tested for their inhibitory activity against cyclooxygenase (COX) and lipoxygenase (LOX)

enzymes, which are implicated in inflammation.

The following diagram illustrates the relationship between the core oxazole structure and these

potential biological activities.

Oxazole Core Structure
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Potential biological activities associated with the oxazole scaffold.

Conclusion
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Methyl 2-Methyloxazole-5-acetate is a chemical compound for which basic molecular data is

available. However, a detailed public characterization, including its physical properties, specific

synthesis protocols, and biological activity, is currently lacking. The known bioactivities of

structurally related oxazole derivatives suggest that this compound could be of interest for

further investigation in medicinal chemistry and drug development. Future research efforts

would be valuable in elucidating the experimental properties and potential therapeutic

applications of Methyl 2-Methyloxazole-5-acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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